5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole
Description
5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position and a 4,4-diethylpyrrolidine moiety at the 3-position. The diethylpyrrolidine substituent introduces steric bulk and lipophilicity, which may influence binding affinity and pharmacokinetic properties. This compound’s structural complexity underscores its relevance in drug discovery, particularly in targeting enzymes or receptors where pyrrolidine-pyrazole hybrids have shown activity .
Properties
Molecular Formula |
C12H21N3 |
|---|---|
Molecular Weight |
207.32 g/mol |
IUPAC Name |
5-(4,4-diethylpyrrolidin-3-yl)-1-methylpyrazole |
InChI |
InChI=1S/C12H21N3/c1-4-12(5-2)9-13-8-10(12)11-6-7-14-15(11)3/h6-7,10,13H,4-5,8-9H2,1-3H3 |
InChI Key |
NMQWSVHGOYRFMP-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CNCC1C2=CC=NN2C)CC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole typically involves the reaction of a suitable pyrazole precursor with a 4,4-diethylpyrrolidine derivative. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate to deprotonate the pyrazole, followed by nucleophilic substitution with the pyrrolidine derivative. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to introduce functional groups such as hydroxyl or carbonyl groups.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to convert specific functional groups into their reduced forms.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where substituents on the pyrazole or pyrrolidine rings are replaced with other functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in aqueous solution or hydrogen peroxide in the presence of a catalyst.
Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.
Substitution: Nucleophilic substitution using alkyl halides in the presence of a base like sodium hydride.
Major Products Formed
Oxidation: Formation of hydroxylated or carbonylated derivatives.
Reduction: Formation of reduced derivatives with hydrogenated functional groups.
Substitution: Formation of substituted derivatives with various functional groups.
Scientific Research Applications
5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.
Industry: Utilized in the development of new materials with unique properties, such as polymers and catalysts.
Mechanism of Action
The mechanism of action of 5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural analogs of 5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole vary in substituents on the pyrrolidine ring, pyrazole substitution patterns, and core modifications. Below is a detailed comparison:
Substituent Variations on the Pyrrolidine Ring
5-(4-Ethyl-4-methylpyrrolidin-3-yl)-1-methyl-1H-pyrazole (CAS 1477718-07-2):
This analog replaces the diethyl groups with ethyl and methyl substituents at the pyrrolidine 4-position. The reduced steric bulk compared to diethyl groups may enhance solubility but could compromise target binding in hydrophobic pockets. This compound is structurally closest to the target molecule but differs in alkyl chain branching .- 5-{3,5-Dimethyl-7-oxabicyclo[4.1.0]heptan-1-yl}-1-methyl-1H-pyrazole (CAS 2060060-03-7): The pyrrolidine is replaced with a bicyclic oxabicycloheptane system.
Pyrazole Core Modifications
1-Phenyl-1H-pyrazole Derivatives (e.g., from ):
Replacing the methyl group at the pyrazole 1-position with a phenyl ring (as in Table 4, entry 71 of ) abolishes activity in mitochondrial swelling assays, highlighting the critical role of the methyl group in maintaining potency .- 4,5-Dihydro-5-(3-methoxyphenyl)-1-(3-pyridinylcarbonyl)-1H-pyrazole (CAS 121306-63-6): This derivative incorporates a dihydropyrazole ring with a methoxyphenyl and pyridinylcarbonyl group.
Structural and Functional Analysis Table
Key Research Findings
- Regiochemistry and Activity : The 1-methyl substitution on the pyrazole ring is critical for activity retention, as seen in . Regioisomeric analogs lose potency, likely due to altered hydrogen-bonding or steric interactions .
- Pyrrolidine Substitution Effects : Diethyl groups enhance lipophilicity and steric bulk, which may improve membrane permeability but reduce solubility. Ethyl/methyl variants (CAS 1477718-07-2) balance these properties .
- Core Flexibility vs.
Biological Activity
5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is a compound of interest in medicinal chemistry due to its potential biological activities. The pyrazole scaffold is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. This article explores the biological activity of this specific compound, summarizing research findings, mechanisms of action, and relevant case studies.
- Molecular Formula : C12H18N4
- Molecular Weight : 218.3 g/mol
- Structure : The compound features a pyrazole ring substituted with a diethylpyrrolidine moiety.
The biological activity of 5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is hypothesized to involve several mechanisms:
- Enzyme Inhibition : Similar compounds have been reported to inhibit various enzymes involved in cellular signaling pathways, contributing to their therapeutic effects.
- Receptor Interaction : This compound may interact with specific receptors, modulating physiological responses.
- Antioxidant Activity : Pyrazole derivatives often exhibit antioxidant properties, which can protect cells from oxidative stress.
Antimicrobial Activity
Research has indicated that pyrazole derivatives possess significant antimicrobial properties. For instance:
- Case Study : A study on related pyrazole compounds demonstrated effective inhibition against Escherichia coli and Staphylococcus aureus, suggesting that 5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole may exhibit similar activity due to its structural similarity .
Anti-inflammatory Effects
The anti-inflammatory potential of pyrazoles is well-documented:
- Mechanism : Pyrazoles can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
- Research Findings : A related compound showed up to 85% inhibition of TNF-α at certain concentrations, indicating a promising anti-inflammatory profile .
Anticancer Properties
Emerging studies suggest that pyrazole derivatives may have anticancer effects:
- Targeting Cancer Cells : Pyrazoles can induce apoptosis in cancer cells through various pathways.
- Case Study : Compounds with similar structures have shown cytotoxic effects against various cancer cell lines, warranting further investigation into the specific activity of 5-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole .
Data Summary
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